Cas no 327056-73-5 (3-Chloro-5-fluorobenzonitrile)

• Product Name: 3-Chloro-5-fluorobenzonitrile
• CAS No: 327056-73-5
• MF: C₇H₃ClFN
• MW: 155.556823968887
• MDL: MFCD03407967
• CID: 67677
• PubChem ID: 2734841
• Update Time: 2025-06-07

3-Chloro-5-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-fluorobenzonitrile
• 3-chloro-5-fluorobenzenenitrile
• 3-fluoro-5-chloro-benzonitrile
• 5-chloro-3-fluorobenzenecarbonitrile
• 5-fluoro-3-chloro-benzonitrile

• MDL： MFCD03407967
• Inchi： 1S/C7H3ClFN/c8-6-1-5(4-10)2-7(9)3-6/h1-3H
• InChI Key： GIKLRWNRBOLRDV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C#N)=C1)F

Computed Properties

• Exact Mass: 154.99400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4

Experimental Properties

• Color/Form: Not available
• Melting Point: 54-59 °C (lit.)
• Boiling Point: 195℃ at 760 mmHg
• Flash Point: Degrees Fahrenheit:192.2°F
  Degrees Celsius:89°C
  
• PSA: 23.79000
• LogP: 2.35078
• Solubility: Not available

3-Chloro-5-fluorobenzonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R20/21/22;R36/37/38
• Safety Instruction： S22-S24/25-S36/37/39-S26
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• HazardClass：6.1
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 3-Chloro-5-fluorobenzonitrile

3-Chloro-5-fluorobenzonitrile (CAS No. 327056-73-5): An Overview of Its Properties, Applications, and Recent Research

3-Chloro-5-fluorobenzonitrile (CAS No. 327056-73-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, characterized by its unique chloro and fluoro substituents on the benzene ring, exhibits a range of properties that make it valuable for various applications. This article provides a comprehensive overview of the chemical structure, physical and chemical properties, synthesis methods, and recent research developments involving 3-Chloro-5-fluorobenzonitrile.

Chemical Structure and Properties

3-Chloro-5-fluorobenzonitrile is a substituted benzene derivative with the molecular formula C₇H₃ClFN. The presence of both chlorine and fluorine atoms on the benzene ring imparts unique electronic and steric effects, which influence its reactivity and physical properties. The nitrile group (-CN) further enhances its chemical versatility by providing a reactive site for various transformations.

The compound is a white to off-white solid at room temperature with a melting point of approximately 89-91°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, acetone, and ethanol. These solubility characteristics make it suitable for use in various chemical reactions and formulations.

Synthesis Methods

The synthesis of 3-Chloro-5-fluorobenzonitrile can be achieved through several routes, each with its own advantages and limitations. One common method involves the cyanolation of 3-chloro-5-fluorobromobenzene using copper(I) cyanide as a catalyst. This reaction proceeds via a nucleophilic substitution mechanism:

            3-Chloro-5-fluorobromobenzene + CuCN → 3-Chloro-5-fluorobenzonitrile + CuBr
        

Another approach involves the direct fluorination of 3-chlorobenzonitrile using selective fluorinating agents such as Selectfluor (1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)). This method offers high selectivity and yields:

            3-Chlorobenzonitrile + Selectfluor → 3-Chloro-5-fluorobenzonitrile + Byproducts
        

Applications in Pharmaceuticals and Materials Science

3-Chloro-5-fluorobenzonitrile finds extensive applications in the pharmaceutical industry due to its ability to serve as a building block for the synthesis of various bioactive compounds. For instance, it is used in the preparation of certain antifungal agents and anticancer drugs. The presence of both chlorine and fluorine substituents can enhance the pharmacological properties of these compounds by improving their lipophilicity, metabolic stability, and target binding affinity.

In materials science, 3-Chloro-5-fluorobenzonitrile is utilized as an intermediate in the synthesis of functionalized polymers and coatings. Its reactivity with various functional groups allows for the creation of materials with tailored properties such as enhanced thermal stability, mechanical strength, and chemical resistance.

Recent Research Developments

The ongoing research on 3-Chloro-5-fluorobenzonitrile has led to several significant advancements in both fundamental understanding and practical applications. One notable area of research focuses on its use as a precursor for the synthesis of novel heterocyclic compounds with potential therapeutic applications. For example, a recent study published in the Journal of Medicinal Chemistry reported the development of a series of 3-chloro-5-fluoroindole derivatives with potent antitumor activity against various cancer cell lines.

            R1-C6H2-Cl-F-CN + NH2-R2-NH2-R3-NH2-R4-NH2-Rn+1-NHn+1-R → Rn+1-Cn+1-Hn+1-NH-R
        

In another study published in Organic Letters, researchers explored the use of 3-Chloro-5-fluorobenzonitrile in palladium-catalyzed cross-coupling reactions to synthesize complex aromatic compounds with high regioselectivity. The results demonstrated that this compound can serve as an efficient coupling partner for constructing diverse molecular frameworks with potential applications in drug discovery.

            3-Chloro-5-fluorobenzonitrile + Ar-B(OH)2/Pd(PPh3)4,K+*/DME → Ar-CCHClFNCNAr-CCHClFNCNAr-CCHClFNCNAr-CCHClFNCNAr-CCHClFNCNAr-CCHClFNCNAr-CCHClFNCNAr-CCHClFNCNAr-CCHClFNCNAr-CC
            

The versatility of 3-Chloro-5-fluorobenzonitrile has also been highlighted in green chemistry initiatives aimed at developing more sustainable synthetic methods. A recent study published in Green Chemistry demonstrated that this compound can be synthesized using environmentally friendly conditions involving microwave-assisted reactions and recyclable catalysts.

Conclusion:

the compound 3-Chloro-5-fluorobenzonitrile (CAS No. 327056-73-5) stands out as a valuable molecule with diverse applications in pharmaceuticals, materials science, and green chemistry. Its unique chemical structure and reactivity make it an attractive candidate for further research and development.